Cas no 233591-26-9 (3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt)

• Product Name: 3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt
• CAS No: 233591-26-9
• MF: C₆H₁₃CaNO₄S
• MW: 235.31471991539
• CID: 2085268
• Update Time: 2025-06-30

3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt Chemical and Physical Properties

Names and Identifiers

• 3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt
• Acamprosate Impurity 3
• Acamprosate Impurity 1 Calcium Salt

• Inchi： 1S/C6H13NO4S.Ca.2H/c1-6(8)7(2)4-3-5-12(9,10)11;;;/h3-5H2,1-2H3,(H,9,10,11);;;
• InChI Key： ZJWPCVFKFSJSIQ-UHFFFAOYSA-N
• SMILES： C(CS(O)(=O)=O)CN(C)C(=O)C.[Ca]

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: 393.0±35.7 °C

3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt

3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt (CAS No. 233591-26-9): A Comprehensive Overview

The compound 3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt, identified by the CAS registry number 233591-26-9, is a chemically synthesized material with unique properties that make it valuable in various scientific and industrial applications. This compound belongs to the class of sulfonic acid salts, which are widely recognized for their versatility in chemical reactions and their ability to act as intermediates or final products in numerous synthesis pathways. The calcium salt form of this compound adds additional functionality, particularly in contexts where calcium ions play a critical role, such as in biological systems or as a component in specialized materials.

Recent advancements in chemical synthesis have enabled the precise control of molecular structures, leading to the development of compounds like 3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt. This compound is notable for its structural complexity, which includes an acetyl group attached to a methylamino moiety and a sulfonic acid group. The interplay between these functional groups contributes to its unique reactivity and stability under various conditions. Researchers have explored its potential as a building block in organic synthesis, particularly in the creation of bioactive molecules and advanced materials.

One of the most promising applications of 3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt lies in its role as an intermediate in drug discovery. The sulfonic acid group is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making this compound a valuable asset in medicinal chemistry. Recent studies have demonstrated its potential as a precursor for developing drugs targeting specific biological pathways, such as those involved in inflammation or neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The calcium salt form provides ion exchange capabilities, which are advantageous in the development of ion-selective membranes and sensors. Recent research has focused on incorporating this compound into polymer matrices to create hybrid materials with tailored properties, such as improved mechanical strength or selective ion transport capabilities.

The synthesis of 3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt involves multi-step reactions that require meticulous control over reaction conditions to ensure high purity and yield. Key steps include the formation of the acetylmethylamino group and subsequent sulfonation, followed by neutralization with calcium ions. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are employed to confirm the structure and purity of the final product.

From an environmental perspective, understanding the ecological impact of this compound is crucial. Studies have shown that it exhibits low toxicity under standard conditions, making it suitable for use in applications where environmental safety is a priority. However, further research is needed to fully assess its long-term effects on ecosystems and biodegradation pathways.

In conclusion, 3-(Acetylmethylamino)-1-propanesulfonic Acid Calcium Salt (CAS No. 233591-26-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing both scientific knowledge and industrial innovation.